Cas no 1516-34-3 (Thiourea, N-pentyl-)

• Product Name: Thiourea, N-pentyl-
• CAS No: 1516-34-3
• MF: C₆H₁₄N₂S
• MW: 146.253759860992
• CID: 158663
• PubChem ID: 6451284
• Update Time: 2025-04-19

Thiourea, N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-pentyl-
• pentylthiourea
• 1-Pentylthiourea
• amyl isothiourea
• N-Pentylthiourea
• 1-Pentyl-2-thiourea
• n-amyl thiourea
• 1516-34-3
• Urea, 1-pentyl-2-thio-
• DTXSID10164809
• SCHEMBL28919
• KIYXXKTUEPCNLC-UHFFFAOYSA-N

• Inchi： 1S/C6H14N2S/c1-2-3-4-5-8-6(7)9/h2-5H2,1H3,(H3,7,8,9)
• InChI Key： KIYXXKTUEPCNLC-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCCC

Computed Properties

• Exact Mass: 146.08792
• Monoisotopic Mass: 146.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.008
• Boiling Point: 221.8°Cat760mmHg
• Flash Point: 87.9°C
• Refractive Index: 1.522
• PSA: 38.05